(1S,5S)-5-Methyl-2-(propan-2-yl)cyclohex-2-en-1-ol

• CAS No.: 29910-18-7
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (1S,5S)-5-methyl-2-propan-2-ylcyclohex-2-en-1-ol
• InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h5,7-8,10-11H,4,6H2,1-3H3/t8-,10-/m0/s1
• InChI Key: LWWSLALQNBCHNL-WPRPVWTQSA-N
• Isomeric SMILES: C[C@H]1CC=C([C@H](C1)O)C(C)C
• Canonical SMILES: CC1CC=C(C(C1)O)C(C)C

Description

(1S,5S)-5-Methyl-2-(propan-2-yl)cyclohex-2-en-1-ol is a monocyclic monoterpene alcohol characterized by a cyclohexene ring with a hydroxyl group at position 1, a methyl group at position 5, and an isopropyl substituent at position 2. Its molecular formula is C₁₀H₁₆O (molecular weight: 152.23 g/mol), distinct from saturated menthol derivatives due to the presence of a double bond at C2–C3 (cyclohex-2-en-1-ol backbone) . This structural feature confers unique physicochemical properties, such as reduced molecular rigidity and altered lipophilicity compared to saturated analogs like menthol. The compound is stereoisomerically defined by the (1S,5S) configuration, which influences its interactions with biological targets and sensory receptors .

Comparison with Similar Compounds

Structural Analogs and Isomers

The compound shares structural similarities with several monoterpenes, including menthol, thymol, carvone derivatives, and other cyclohexenols. Key differences lie in functional groups, stereochemistry, and saturation states.

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
(1S,5S)-5-Methyl-2-(propan-2-yl)cyclohex-2-en-1-ol	C₁₀H₁₆O	152.23	Cyclohex-2-en-1-ol, (1S,5S) configuration
(1S,2R,5S)-Menthol	C₁₀H₂₀O	156.27	Fully saturated cyclohexanol, (1S,2R,5S)
Thymol (5-Methyl-2-isopropylphenol)	C₁₀H₁₄O	150.22	Phenolic hydroxyl, aromatic ring
(1S,5R)-Carvone	C₁₀H₁₄O	150.22	Cyclohexenone, ketone group at C2
(1R,2S,5S)-Neomenthol	C₁₀H₂₀O	156.27	Saturated cyclohexanol, axial hydroxyl

Physicochemical Properties

• Boiling Point and Volatility : The double bond in (1S,5S)-5-Methyl-2-(propan-2-yl)cyclohex-2-en-1-ol reduces molecular packing, leading to a lower boiling point compared to saturated menthol (≈212°C for menthol vs. ≈195–200°C estimated for the target compound) .
• Solubility: The hydroxyl group enhances water solubility relative to thymol (phenolic) but less than menthol due to the double bond’s hydrophobic effect .
• Optical Activity : The (1S,5S) configuration gives a specific optical rotation distinct from menthol isomers (e.g., neomenthol: [α]D = −16° vs. menthol: [α]D = −50°) .